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Compound of Interest

Compound Name: luteolin-7-O-gentiobiside

Cat. No.: B15091831

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. While a specific Safety Data Sheet (SDS) for luteolin-7-O-
gentiobioside is not readily available, guidance can be derived from the safety data of
structurally related compounds, such as luteolin and luteolin-7-O-glucoside. This document
outlines the essential procedures for the safe disposal of luteolin-7-O-gentiobioside,
emphasizing caution and adherence to local regulations.

Chemical and Safety Data Summary

The following table summarizes key data for luteolin and luteolin-7-O-glucoside, which can
serve as a reference for handling luteolin-7-O-gentiobioside. It is important to note that while
the glycoside form may have different properties, the potential hazards of the aglycone
(luteolin) should be considered.
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Property Luteolin Luteolin-7-O-glucoside
CAS Number 491-70-3[1] 5373-11-5[2][3]

Molecular Formula C15H1006 C21H20011[4]

Molar Mass 286.24 g/mol 448.4 g/mol [2]

Acute toxicity - oral (Fatal if
o swallowed), Skin irritation, Eye  Not classified as a hazardous
Hazard Classification o N
irritation, Specific target organ substance[2][3]

toxicity (single exposure)[1]

Not a PBT or vPvB

PBT and vPvB Assessment Not applicable[1]
substance[2][3]

Experimental Protocols: Disposal Procedures

The following step-by-step protocol is a general guideline for the disposal of luteolin-7-O-
gentiobioside. Always consult with your institution's Environmental Health and Safety (EHS)
department and refer to local, state, and federal regulations for specific requirements.

Personal Protective Equipment (PPE)

Before handling the compound, ensure you are wearing the appropriate PPE:
o Safety glasses or goggles
o Chemical-resistant gloves (e.g., nitrile)

e Laboratory coat

Waste Collection

e Solid Waste:

o Carefully sweep or scoop any solid luteolin-7-O-gentiobioside into a designated, clearly
labeled chemical waste container.
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o Avoid generating dust. If the compound is a fine powder, consider using a damp paper
towel to gently wipe the area, and dispose of the towel as chemical waste.

o For contaminated items such as weighing paper, pipette tips, and gloves, place them in
the same labeled chemical waste container.

e Liquid Waste (Solutions):

o Collect all solutions containing luteolin-7-O-gentiobioside in a designated, sealed, and
clearly labeled liquid chemical waste container.

o Do not pour solutions down the drain.[2]

Decontamination of Glassware and Surfaces

» Rinse contaminated glassware and surfaces with an appropriate solvent (e.g., ethanol or
acetone) to dissolve any remaining compound.

o Collect the rinse solvent as liquid chemical waste.

« After the initial solvent rinse, wash glassware and surfaces with soap and water.

Waste Storage and Disposal

» Store the sealed chemical waste containers in a designated, well-ventilated secondary
containment area, away from incompatible materials.

» Arrange for the disposal of the chemical waste through your institution's EHS department or
a licensed chemical waste disposal contractor.

Visualizing Disposal and Safety Workflows

To further clarify the procedural steps and logical relationships in the handling and disposal of
luteolin-7-O-gentiobioside, the following diagrams have been created using Graphviz.
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Caption: Disposal Workflow for Luteolin-7-O-gentiobioside.
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Caption: Decision Logic for Safe Handling Procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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